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Cat. No.: B610747 Get Quote

For Immediate Release

A comprehensive technical guide released today details the discovery, history, and evolving

understanding of schisandronic acid, a triterpenoid compound isolated from plants of the

Schisandra genus. This document provides researchers, scientists, and drug development

professionals with an in-depth look at the compound's origins, its isolation and characterization,

and its cytotoxic and antioxidant properties.

First prominently reported in 2001 by a team of researchers led by Y.G. Chen and G.W. Qin,

schisandronic acid was isolated from the stems of Schisandra propinqua. This discovery was

a significant contribution to the phytochemical understanding of this genus, which has a long

history in traditional medicine. The initial research laid the groundwork for future investigations

into its biological activities.

Subsequent studies have primarily focused on the potential of schisandronic acid as an anti-

cancer agent. It has demonstrated notable cytotoxicity against various cancer cell lines. For

instance, in human breast cancer MCF-7 cells, schisandronic acid has an IC50 value of 8.06

μM.[1] Its mechanism of action is linked to the induction of apoptosis, a form of programmed

cell death. This is achieved through the upregulation of active caspase-3 and the subsequent

cleavage of poly(ADP-ribose) polymerase (PARP), a protein involved in DNA repair and cell

death.[1]
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Schisandronic acid is a triterpenoid acid with the chemical formula C₃₀H₄₆O₃ and a CAS

number of 55511-14-3.[2] The table below summarizes its key physicochemical properties.

Property Value Reference

Molecular Formula C₃₀H₄₆O₃ [2]

Molecular Weight 454.69 g/mol [2]

CAS Number 55511-14-3 [2]

Appearance White to off-white solid

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents

Experimental Protocols
General Isolation Procedure from Schisandra Stems
While the full detailed protocol from the original 2001 publication by Chen et al. is not widely

available, a general procedure for the isolation of triterpenoids from Schisandra species can be

outlined as follows. This is a representative workflow based on common phytochemical

extraction techniques.
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Dried and powdered stems of Schisandra propinqua

Maceration or Soxhlet extraction with organic solvents (e.g., ethanol, methanol, or chloroform)

Filtration to remove solid plant material

Concentration of the filtrate under reduced pressure to yield a crude extract

Solvent-solvent partitioning (e.g., between ethyl acetate and water) to separate compounds based on polarity

Column chromatography on silica gel or other stationary phases

Collection of fractions

Further purification of selected fractions by preparative HPLC or recrystallization

Pure Schisandronic Acid
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A generalized workflow for the isolation of schisandronic acid.
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Structure Elucidation
The structure of schisandronic acid was determined using a combination of spectroscopic

techniques. This typically involves:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H NMR, ¹³C NMR, and 2D

NMR techniques (such as COSY, HSQC, and HMBC) to elucidate the carbon-hydrogen

framework and the connectivity of atoms.

Infrared (IR) Spectroscopy: To identify functional groups, such as hydroxyl and carbonyl

groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores within the molecule.

Biological Activity and Signaling Pathway
The primary reported biological activity of schisandronic acid is its ability to induce apoptosis

in cancer cells. The following diagram illustrates the key steps in this signaling pathway.
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Apoptosis induction pathway of schisandronic acid.

Quantitative Data on Cytotoxicity
The following table summarizes the known quantitative data regarding the cytotoxic effects of

schisandronic acid.
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Cell Line Cancer Type IC50 Value (μM) Reference

MCF-7 Human Breast Cancer 8.06 [1]

Conclusion and Future Directions
Schisandronic acid represents a promising natural product with potential applications in

oncology. Since its initial isolation and characterization, research has highlighted its pro-

apoptotic effects. However, to fully realize its therapeutic potential, further research is

warranted. This includes a more detailed elucidation of its molecular targets and signaling

pathways, comprehensive preclinical studies to evaluate its efficacy and safety in vivo, and the

development of synthetic routes to ensure a stable and scalable supply for further investigation.

This technical guide serves as a foundational resource for researchers dedicated to advancing

the scientific understanding and potential therapeutic application of schisandronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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